Tert-butyl (2R)-2-(2-piperidin-4-ylethyl)pyrrolidine-1-carboxylate;hydrochloride

• IUPAC Name: tert-butyl (2R)-2-(2-piperidin-4-ylethyl)pyrrolidine-1-carboxylate;hydrochloride
• InChI: InChI=1S/C16H30N2O2.ClH/c1-16(2,3)20-15(19)18-12-4-5-14(18)7-6-13-8-10-17-11-9-13;/h13-14,17H,4-12H2,1-3H3;1H/t14-;/m0./s1
• InChI Key: QXFXSBVCXJIIJC-UQKRIMTDSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCC1CCC2CCNCC2.Cl
• Isomeric SMILES: CC(C)(C)OC(=O)N1CCC[C@H]1CCC2CCNCC2.Cl
• Molecular Formula: C16H31ClN2O2
• Molecular Weight: 318.9 g/mol

Description

Tert-butyl (2R)-2-(2-piperidin-4-ylethyl)pyrrolidine-1-carboxylate;hydrochloride is a chemical compound that has been widely used in scientific research. It is commonly referred to as TAPP, and its chemical formula is C19H34ClN2O2. TAPP is a white crystalline powder that is soluble in water and has a melting point of 189-191°C.

Mechanism of Action

TAPP works by binding to specific receptors in the brain, including dopamine and serotonin receptors. It acts as an agonist, which means that it activates these receptors and increases the levels of these neurotransmitters in the brain. This can lead to a variety of biochemical and physiological effects.
Biochemical and Physiological Effects
TAPP has been shown to have a variety of biochemical and physiological effects, including the modulation of dopamine and serotonin levels in the brain. It has also been shown to increase the release of acetylcholine, which is important for memory and learning.

Advantages and Limitations for Lab Experiments

TAPP has several advantages for use in lab experiments. It is relatively easy to synthesize, and it has been extensively studied in scientific research. However, there are also some limitations to its use, including the potential for toxicity and the need for careful handling.

Future Directions

There are several future directions for the use of TAPP in scientific research. One area of research is the development of new drugs for the treatment of neurological disorders. Another area of research is the study of the effects of TAPP on the brain and its potential for use in the treatment of addiction and other mental health disorders. Additionally, TAPP may have applications in the field of neuroprosthetics, which involves the development of devices that can interface with the brain to restore lost function.

Synthesis Methods

TAPP can be synthesized using a variety of methods, including the reaction between tert-butyl (Tert-butyl (2R)-2-(2-piperidin-4-ylethyl)pyrrolidine-1-carboxylate;hydrochloride)-2-(2-piperidin-4-ylethyl)pyrrolidine-1-carboxylate and hydrochloric acid. The synthesis process is relatively simple and can be completed in a laboratory setting.

Scientific Research Applications

TAPP has been used in a variety of scientific research applications, including the study of neurotransmitters and their effects on the brain. It has also been used in the development of new drugs for the treatment of various neurological disorders, including Parkinson's disease and Alzheimer's disease.